Cas no 21314-09-0 (6H-Purine-6-thione,1,9-dihydro-9-phenyl-)

• Product name: 6H-Purine-6-thione,1,9-dihydro-9-phenyl-
• CAS No: 21314-09-0
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 290826
• PubChem ID: 3793125

6H-Purine-6-thione,1,9-dihydro-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-phenyl-
• 9-phenyl-3H-purine-6-thione
• 1,9-dihydro-9-phenyl-6H-purine-6-thione
• 9-Phenyl-1,9-dihydro-purin-6-thion
• 9-phenyl-1,9-dihydro-purine-6-thione
• 9-phenyl-3,9-dihydro-6H-purine-6-thione
• AC1MXND1
• HMS3080I07
• NSC26293
• MLS002639104
• DTXSID00396490
• SMR001548555
• NSC-26293
• CHEMBL1706920
• 21314-09-0

• Inchi： InChI=1S/C11H8N4S/c16-11-9-10(12-6-13-11)15(7-14-9)8-4-2-1-3-5-8/h1-7H,(H,12,13,16)
• InChI Key： BSTSCSJWUHZJPL-UHFFFAOYSA-N
• SMILES： S=C1N=CNC2N(C3=CC=CC=C3)C=NC1=2

Computed Properties

• Exact Mass: 228.04714
• Monoisotopic Mass: 228.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.44
• Boiling Point: 466.3°Cat760mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.777
• PSA: 42.21
• LogP: 2.47810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles